Cas no 1705348-79-3 (N-(2-(imidazo[2,1-b]thiazol-6-yl)phenyl)-2-(pyridin-3-yloxy)acetamide)

• Product Name: N-(2-(imidazo[2,1-b]thiazol-6-yl)phenyl)-2-(pyridin-3-yloxy)acetamide
• CAS No: 1705348-79-3
• MF: C₁₈H₁₄N₄O₂S
• MW: 350.394361972809
• CID: 6180657
• PubChem ID: 90625887
• Update Time: 2025-06-11

N-(2-(imidazo[2,1-b]thiazol-6-yl)phenyl)-2-(pyridin-3-yloxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-2-pyridin-3-yloxyacetamide
• AKOS025099344
• 1705348-79-3
• N-(2-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-2-(pyridin-3-yloxy)acetamide
• F6469-0191
• N-(2-(imidazo[2,1-b]thiazol-6-yl)phenyl)-2-(pyridin-3-yloxy)acetamide

• Inchi： 1S/C18H14N4O2S/c23-17(12-24-13-4-3-7-19-10-13)20-15-6-2-1-5-14(15)16-11-22-8-9-25-18(22)21-16/h1-11H,12H2,(H,20,23)
• InChI Key： LZOCFCQKWBCDCV-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(=C2)C1=CC=CC=C1NC(COC1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 350.08374688g/mol
• Monoisotopic Mass: 350.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 96.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(2-(imidazo[2,1-b]thiazol-6-yl)phenyl)-2-(pyridin-3-yloxy)acetamide

Introduction to N-(2-(imidazo[2,1-b]thiazol-6-yl)phenyl)-2-(pyridin-3-yloxy)acetamide (CAS No. 1705348-79-3)

N-(2-(imidazo[2,1-b]thiazol-6-yl)phenyl)-2-(pyridin-3-yloxy)acetamide, identified by its CAS number 1705348-79-3, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its intricate heterocyclic structure, has garnered attention due to its potential biological activities and its role in the development of novel therapeutic agents.

The core structure of this compound features a phenyl ring linked to an acetamide moiety, with a pyridine-3-yloxy group attached to the acetamide. The presence of the imidazo[2,1-b]thiazole scaffold is particularly noteworthy, as this motif is known for its prevalence in bioactive molecules. Imidazo[2,1-b]thiazoles have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties, making them a valuable scaffold for drug discovery.

In recent years, there has been a surge in research focusing on the development of molecules that can modulate intracellular signaling pathways. N-(2-(imidazo[2,1-b]thiazol-6-yl)phenyl)-2-(pyridin-3-yloxy)acetamide is no exception. Its unique structural features suggest that it may interact with various biological targets, potentially leading to applications in treating a wide range of diseases.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the pyridin-3-yloxy group into the molecule necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex heterocyclic core.

The biological activity of N-(2-(imidazo[2,1-b]thiazol-6-yl)phenyl)-2-(pyridin-3-yloxy)acetamide has been the subject of numerous studies. Preliminary experiments have shown promising results in vitro, indicating potential efficacy against various pathological conditions. These findings have spurred further investigation into its mechanism of action and its potential as a lead compound for drug development.

One of the most intriguing aspects of this compound is its ability to modulate key signaling pathways involved in cell proliferation and survival. The imidazo[2,1-b]thiazole moiety is known to interact with enzymes such as kinases and phosphodiesterases, which play crucial roles in regulating cellular processes. By targeting these enzymes, N-(2-(imidazo[2,1-b]thiazol-6-yl)phenyl)-2-(pyridin-3-yloxy)acetamide may offer a novel approach to treating diseases characterized by dysregulated signaling.

In addition to its potential therapeutic applications, this compound also serves as a valuable tool for understanding the structure-activity relationships within the imidazo[2,1-b]thiazole class. By studying its interactions with biological targets and evaluating its pharmacological effects, researchers can gain insights into how these molecules function at the molecular level. This information can then be used to design more effective and selective drugs.

The development of N-(2-(imidazo[2,1-b]thiazol-6-yl)phenyl)-2-(pyridin-3-yloxy)acetamide is part of a broader effort to discover and develop new therapeutic agents that address unmet medical needs. The compound represents a promising candidate for further investigation and has the potential to contribute significantly to the treatment of various diseases.

The future of this compound lies in continued research and development. As our understanding of biological systems grows, so too will our ability to design molecules that target specific disease pathways with high precision. N-(2-(imidazo[2,1-b]thiazol-6-yl)phenyl)-2-(pyridin-3-yloxy)acetamide is poised to play a key role in this ongoing effort.